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Compound of Interest

Compound Name: Bongardol

Cat. No.: B179853 Get Quote

Absence of specific empirical data for Bongardol (CAS 123690-76-6), a phenol ester identified

as Octacosanoic acid 2-(4-hydroxyphenyl)ethyl ester, necessitates a predictive assessment of

its environmental persistence. This whitepaper, intended for researchers, scientists, and drug

development professionals, synthesizes information on the compound's structural components

—a phenolic group and a long-chain fatty acid—and related chemical classes to forecast its

likely environmental fate and behavior.

Based on its chemical structure, Bongardol is anticipated to undergo hydrolysis as a primary

degradation pathway, yielding 4-hydroxyphenethyl alcohol and octacosanoic acid. The

environmental persistence of Bongardol will therefore be largely dependent on the

degradation rates of these two products. Phenolic compounds are known to be susceptible to

microbial degradation in soil and aquatic environments.[1][2][3][4] Similarly, long-chain fatty

acids are generally considered to be readily biodegradable.

Predicted Physicochemical Properties and
Environmental Distribution
A summary of Bongardol's known and predicted physicochemical properties is presented in

Table 1. Its high molecular weight and predicted high octanol-water partition coefficient (LogP)

suggest low water solubility and a strong tendency to adsorb to organic matter in soil and

sediment. Consequently, Bongardol is expected to be relatively immobile in the environment,

with a low potential for leaching into groundwater.
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Table 1: Physicochemical Properties of Bongardol

Property Value Source/Method

CAS Number 123690-76-6 ChemBK[1]

Molecular Formula C36H64O3 ChemBK[1]

Molar Mass 544.89 g/mol ChemBK[1]

Boiling Point 627.8 °C at 760 mmHg ChemBK[1]

Appearance Powder ChemBK[1]

Water Solubility Insoluble ChemBK[1]

LogP (Predicted) > 10 Estimation based on structure

Predicted Environmental Degradation Pathways
The primary degradation pathway for Bongardol is expected to be the hydrolysis of the ester

linkage, followed by the degradation of the resulting alcohol and fatty acid.

Predicted degradation pathway of Bongardol.

Hypothetical Experimental Protocols for Assessing
Environmental Persistence
To empirically determine the environmental persistence of Bongardol, a tiered testing strategy

adhering to internationally recognized guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD), is recommended.

1. Ready Biodegradability:

Protocol: OECD 301B (CO2 Evolution Test).

Methodology: A solution or suspension of Bongardol is inoculated with microorganisms from

a sewage treatment plant and incubated in the dark. The evolution of CO2 is measured over

28 days and is expressed as a percentage of the theoretical maximum. A passing result
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(≥60% mineralization within a 10-day window) would indicate that Bongardol is readily

biodegradable.

2. Simulation Testing in Environmental Compartments: If the substance is not readily

biodegradable, further testing under conditions more representative of specific environmental

compartments is warranted.

Aerobic and Anaerobic Transformation in Soil:

Protocol: OECD 307.

Methodology: Radiolabeled Bongardol is applied to different soil types and incubated

under controlled aerobic or anaerobic conditions. Samples are taken at various time points

and analyzed for the parent compound and its transformation products to determine the

degradation half-life (DT50).

Aerobic and Anaerobic Transformation in Aquatic Sediment Systems:

Protocol: OECD 308.

Methodology: Radiolabeled Bongardol is introduced into test systems containing water

and sediment. The systems are incubated, and the distribution and degradation of the

compound in the water and sediment phases are monitored over time to calculate DT50

values.

3. Bioaccumulation Potential:

Protocol: OECD 305 (Bioaccumulation in Fish: Aqueous and Dietary Exposure).

Methodology: Due to its low water solubility, a dietary exposure study would be more

appropriate. Fish are fed with feed spiked with Bongardol for a specific period, followed by a

depuration phase with clean feed. The concentration of Bongardol in the fish tissue is

measured over time to determine the Bioconcentration Factor (BCF).

Proposed experimental workflow for assessing Bongardol's environmental persistence.
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Predicted Environmental Persistence and
Ecotoxicity
The predicted environmental persistence and ecotoxicity of Bongardol are summarized in

Table 2. These predictions are based on the properties of similar compounds and should be

confirmed with experimental data.

Table 2: Predicted Environmental Persistence and Ecotoxicity of Bongardol

Endpoint Predicted Outcome Rationale

Ready Biodegradability Unlikely to pass

High molecular weight and low

water solubility may limit

bioavailability to

microorganisms.

Persistence in Soil Moderately Persistent

Strong adsorption to soil

organic matter may reduce

bioavailability for degradation.

Persistence in Sediment Persistent

Likely to partition to sediment

and persist under anaerobic

conditions.

Bioaccumulation Potential High

High predicted LogP suggests

a high potential for

bioaccumulation in aquatic

organisms.

Aquatic Toxicity Potentially Toxic

The phenolic moiety suggests

potential for toxicity to aquatic

organisms.[5][6]

Conclusion
In the absence of direct experimental data, this whitepaper provides a predictive assessment of

the environmental persistence of Bongardol based on its chemical structure and information

on related compounds. It is predicted that Bongardol will be a moderately persistent substance
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with a high potential for bioaccumulation. The primary degradation pathway is expected to be

hydrolysis followed by microbial degradation of the resulting phenol and fatty acid. To obtain

definitive data, a tiered experimental approach following OECD guidelines is strongly

recommended. The findings of such studies would be crucial for a comprehensive

environmental risk assessment of Bongardol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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